ent-Thiamphenicol-d3
ent-Thiamphenicol-d3
Brand Name:
Vulcanchem
CAS No.:
1217723-41-5
VCID:
VC0132279
InChI:
InChI=1S/C12H15Cl2NO5S/c1-21(19,20)8-4-2-7(3-5-8)10(17)9(6-16)15-12(18)11(13)14/h2-5,9-11,16-17H,6H2,1H3,(H,15,18)/t9-,10-/m1/s1/i6D2,9D
SMILES:
CS(=O)(=O)C1=CC=C(C=C1)C(C(CO)NC(=O)C(Cl)Cl)O
Molecular Formula:
C12H15Cl2NO5S
Molecular Weight:
359.232
ent-Thiamphenicol-d3
CAS No.: 1217723-41-5
Reference Standards
VCID: VC0132279
Molecular Formula: C12H15Cl2NO5S
Molecular Weight: 359.232
| CAS No. | 1217723-41-5 |
|---|---|
| Product Name | ent-Thiamphenicol-d3 |
| Molecular Formula | C12H15Cl2NO5S |
| Molecular Weight | 359.232 |
| IUPAC Name | 2,2-dichloro-N-[(2R,3R)-1,1,2-trideuterio-1,3-dihydroxy-3-(4-methylsulfonylphenyl)propan-2-yl]acetamide |
| Standard InChI | InChI=1S/C12H15Cl2NO5S/c1-21(19,20)8-4-2-7(3-5-8)10(17)9(6-16)15-12(18)11(13)14/h2-5,9-11,16-17H,6H2,1H3,(H,15,18)/t9-,10-/m1/s1/i6D2,9D |
| Standard InChIKey | OTVAEFIXJLOWRX-SFUNZEOWSA-N |
| SMILES | CS(=O)(=O)C1=CC=C(C=C1)C(C(CO)NC(=O)C(Cl)Cl)O |
| Synonyms | 2,2-Dichloro-N-[(1S,2S)-2-hydroxy-1-(hydroxymethyl)-2-[4-(methylsulfonyl)phenyl]ethyl]acetamide-d3; L-threo-2,2-Dichloro-N-[β-hydroxy-α-(hydroxymethyl)-p-(methylsulfonyl)phenethyl]Acetamide-d3; Thiamphenicol Epimer-d3; Win 5063-3-d3; |
| Last Modified | Aug 20 2021 |
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